Cas no 1807383-73-8 (4-Bromo-3-(2-oxopropyl)cinnamic acid)

• Product Name: 4-Bromo-3-(2-oxopropyl)cinnamic acid
• CAS No: 1807383-73-8
• MF: C₁₂H₁₁BrO₃
• MW: 283.117943048477
• CID: 4979181
• Update Time: 2025-11-01

4-Bromo-3-(2-oxopropyl)cinnamic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(2-oxopropyl)cinnamic acid

• Inchi： 1S/C12H11BrO3/c1-8(14)6-10-7-9(2-4-11(10)13)3-5-12(15)16/h2-5,7H,6H2,1H3,(H,15,16)/b5-3+
• InChI Key： DKTVUVGDMYMWMB-HWKANZROSA-N
• SMILES： BrC1=CC=C(/C=C/C(=O)O)C=C1CC(C)=O

Computed Properties

• Exact Mass: 281.989
• Monoisotopic Mass: 281.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.4

Additional information on 4-Bromo-3-(2-oxopropyl)cinnamic acid

4-Bromo-3-(2-oxopropyl)cinnamic acid: A Comprehensive Overview

4-Bromo-3-(2-oxopropyl)cinnamic acid is a compound with the CAS number 1807383-73-8, and it has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound belongs to the family of cinnamic acids, which are aromatic compounds with a carboxylic acid group attached to a benzene ring. The presence of a bromine atom at the 4-position and a 2-oxopropyl group at the 3-position introduces distinct electronic and steric effects, making it a valuable molecule for various research and industrial purposes.

Recent studies have highlighted the importance of 4-bromo-3-(2-oxopropyl)cinnamic acid in drug discovery, particularly in the development of anti-inflammatory and antioxidant agents. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that this compound could serve as a lead molecule for designing novel therapeutic agents targeting chronic inflammatory diseases.

The synthesis of 4-bromo-3-(2-oxopropyl)cinnamic acid involves a multi-step process that typically begins with the bromination of cinnamic acid derivatives. The introduction of the 2-oxopropyl group is achieved through alkylation or acylation reactions, followed by purification steps to ensure high purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to characterize the final product, ensuring its structural integrity and quality.

In terms of structural analysis, 4-bromo-3-(2-oxopropyl)cinnamic acid exhibits interesting electronic properties due to the conjugation between the aromatic ring and the carboxylic acid group. The bromine atom at the 4-position enhances the compound's electron-withdrawing effects, while the 2-oxopropyl group introduces additional steric hindrance. These features make it an ideal candidate for studying molecular interactions in biological systems.

Recent advancements in computational chemistry have allowed researchers to model the behavior of 4-bromo-3-(2-oxopropyl)cinnamic acid in various biological environments. Molecular docking studies have revealed potential binding sites on target proteins, providing insights into its mechanism of action. These computational approaches complement experimental studies, accelerating drug discovery efforts and reducing costs associated with traditional trial-and-error methods.

The application of 4-bromo-3-(2-oxopropyl)cinnamic acid extends beyond pharmacology into materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, such as in photovoltaic devices and light-emitting diodes (LEDs). Researchers are investigating its ability to act as an electron acceptor or donor in these devices, which could lead to more efficient energy conversion technologies.

In conclusion, 4-bromo-3-(2-oxopropyl)cinnamic acid is a versatile compound with a wide range of applications in both therapeutic and technological fields. Its unique structure, coupled with recent advances in synthetic and computational techniques, positions it as a key molecule for future innovations. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in advancing science and technology.